Cas no 1531520-95-2 (5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran)

• Product Name: 5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran
• CAS No: 1531520-95-2
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 6142649
• PubChem ID: 83530579
• Update Time: 2025-09-23

5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran Chemical and Physical Properties

Names and Identifiers

• 5-(1-isocyanatoethyl)-2,3-dihydro-1-benzofuran
• 1531520-95-2
• EN300-1835039

• Inchi： 1S/C11H11NO2/c1-8(12-7-13)9-2-3-11-10(6-9)4-5-14-11/h2-3,6,8H,4-5H2,1H3
• InChI Key： RXGHWDTVCFEWHK-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC1=2)C(C)N=C=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans